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Compound of Interest

Compound Name: Vinorine

Cat. No.: B1233521 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential safety and logistical

information for the handling of Vinorine (CAS: 34020-07-0), including operational procedures

and disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for Vinorine is not readily available, the

following table summarizes its known physical and chemical properties.

Property Value

CAS Number 34020-07-0

Molecular Formula C₂₁H₂₂N₂O₂

Molecular Weight 334.42 g/mol

Appearance Powder

Purity 95% - 99%

Boiling Point 471.9 ± 45.0 °C (Predicted)

Density 1.50 ± 0.1 g/cm³ (Predicted)

pKa 5.60 ± 0.40 (Predicted)
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Hazard Assessment and Personal Protective
Equipment (PPE)
Although one source suggests that the toxicity of Vinorine is low with no clear reports of toxic

side effects, it is crucial to handle it with care as with any chemical substance. Standard

laboratory safety protocols should be strictly followed to minimize any potential risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

Hand Protection: Use nitrile or neoprene gloves. Ensure to inspect gloves for any tears or

punctures before use.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashes, a chemically resistant apron should also be worn.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Safe Handling and Operational Protocol
Adherence to a standardized operational protocol is critical for the safe handling of Vinorine.

The following workflow outlines the key steps from preparation to disposal.

Preparation Handling Post-Handling & Disposal

Review SDS (if available) and SOPs Don appropriate PPE Prepare workspace and equipment Weigh and handle Vinorine in a ventilated enclosure Perform experimental procedures Decontaminate work surfaces Dispose of waste in designated containers Remove and dispose of PPE Wash hands thoroughly

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Vinorine.

Experimental Protocol: Handling Solid Vinorine
Preparation:
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Ensure all necessary PPE is worn correctly.

Prepare the work area by ensuring it is clean and uncluttered. If possible, work within a

chemical fume hood or other ventilated enclosure.

Have all necessary equipment (spatulas, weigh boats, glassware, etc.) readily available.

Weighing:

Use an analytical balance within a ventilated enclosure to weigh the desired amount of

Vinorine powder.

Use a clean spatula to transfer the solid. Avoid creating dust.

Dissolving:

If the protocol requires a solution, add the weighed Vinorine to the appropriate solvent in

a suitable container (e.g., beaker or flask).

Stir the mixture gently until the solid is fully dissolved.

Post-Handling:

Decontaminate all equipment and work surfaces with an appropriate cleaning agent.

Dispose of all contaminated materials, including gloves and weigh boats, in the designated

chemical waste container.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Small Spills: For small spills of solid Vinorine, carefully sweep up the material to avoid

creating dust and place it in a sealed container for disposal. Clean the spill area with a

suitable detergent and water.

Large Spills: Evacuate the area and contact the appropriate emergency response team.

Disposal Plan
All waste containing Vinorine, including contaminated PPE and cleaning materials, must be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

chemical waste disposal. Use clearly labeled, sealed containers for waste collection.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Vinorine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233521#personal-protective-equipment-for-
handling-vinorine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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